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Compound of Interest

Compound Name: 3-Amino-5-chlorobenzonitrile

Cat. No.: B1278834

Abstract

3-Amino-5-chlorobenzonitrile is a key aromatic intermediate characterized by its trifunctional
nature, incorporating amino, chloro, and nitrile moieties. This unique structure makes it a
valuable building block in the synthesis of complex heterocyclic compounds, particularly for
applications in the agrochemical sector. This document provides detailed application notes and
protocols for the use of 3-Amino-5-chlorobenzonitrile in the synthesis and evaluation of a
potent triazine-based herbicide. It is intended for researchers, chemists, and professionals
involved in the discovery and development of novel crop protection agents.

Introduction

3-Amino-5-chlorobenzonitrile (CAS No. 53312-78-0) is a versatile chemical building block
utilized in the synthesis of various organic molecules.[1] In agrochemical research, its structure
Is particularly advantageous for constructing substituted triazine rings, a class of compounds
well-known for their herbicidal properties. The presence of the cyano and chloro groups on the
phenyl ring allows for fine-tuning of the physicochemical properties and biological activity of the
final product. This note focuses on its application in the synthesis of a specific s-triazine
herbicide, detailing the synthetic pathway, biological efficacy, and mechanism of action.

Application: Synthesis of a Triazine Herbicide

3-Amino-5-chlorobenzonitrile serves as a crucial precursor for the synthesis of herbicidal
compounds such as 2-amino-4-(3-cyano-5-chlorophenylamino)-6-ethylamino-s-triazine. The
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synthesis involves a sequential nucleophilic substitution on a triazine core, where the amino
group of 3-Amino-5-chlorobenzonitrile acts as a key nucleophile.

General Synthesis Workflow

The overall process involves a multi-step reaction sequence starting from cyanuric chloride.
The temperature-dependent reactivity of the chlorine atoms on the triazine ring allows for
controlled, sequential substitution.[2]
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Step 1: First Substitution

Ethylamine
9-526— | 2—Ch|oro—4—ethy|amino}
> 6-amino-s-triazine )
Cyanuric Chloride

40-50°C

Step 2: Second Substitution

Final Ryoduct:
3-Amino-5-chlorobenzonitrile 2-amino-4-(3-cyano-5-chlorophenylamino)
-6-ethylamino-s-triazine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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